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Compound of Interest

Compound Name: Isatoic Anhydride

Cat. No.: B133585

A Technical Guide to the Safe Handling of Isatoic
Anhydride

Introduction: Isatoic anhydride (CAS No. 118-48-9) is a heterocyclic organic compound
derived from anthranilic acid.[1][2] It serves as a versatile precursor in the synthesis of various
pharmaceuticals, including methaqualone and other 4-quinazolinone-based drugs, as well as in
the production of polymers and other fine chemicals.[1][2] Given its reactivity and potential
hazards, a thorough understanding of its safety profile and handling requirements is critical for
researchers, scientists, and drug development professionals. This guide provides an in-depth
overview of the safety data, handling protocols, and emergency procedures for isatoic
anhydride.

Hazard Identification and Classification

Isatoic anhydride is classified as a hazardous chemical under the OSHA Hazard
Communication Standard (29 CFR 1910.1200).[3] It is recognized primarily as an irritant and a
skin sensitizer.[4][5] The toxicological properties of the material have not been fully
investigated, warranting cautious handling at all times.[5][6]

GHS Classification:
o Serious Eye Damage/Eye Irritation: Category 2/2A[3][4]

o Skin Sensitization: Category 1[3][4]
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« Irritant: Eyes, skin, and respiratory system[6]

Table 1: GHS Hazard and Precautionary Statements
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Code

Statement

Reference

Hazard Statements

H317

May cause an allergic skin

reaction.

[417]

H319

Causes serious eye irritation.

[417]

Precautionary Statements

P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

[4](8]

P264

Wash skin thoroughly after
handling.

[4](8]

pP272

Contaminated work clothing
should not be allowed out of

the workplace.

[4](8]

P280

Wear protective
gloves/protective clothing/eye

protection/face protection.

(410718l

P302+P352

IF ON SKIN: Wash with plenty

of soap and water.

[4](8]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if
present and easy to do.

Continue rinsing.

(410718l

P333+P313

If skin irritation or a rash
occurs: Get medical

advice/attention.

[4]

P363

Wash contaminated clothing

before reuse.

[4]
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P501

Dispose of contents/container
in accordance with
local/regional/national/internati

onal regulations.

[417]

Physical, Chemical, and Toxicological Properties

Isatoic anhydride is a beige to brown crystalline powder.[1][9] It is sensitive to moisture and

will hydrolyze to form anthranilic acid and carbon dioxide.[2][6]

Table 2: Physical and Chemical Properties of Isatoic

Anhydride

Property Value Reference

CAS Number 118-48-9 [2][3]

Molecular Formula CsHsNOs3 [5][10]

Molecular Weight 163.13 g/mol [5119][10]
White, beige, tan, or brown

Appearance ) ) [1][97[10]
crystalline solid/powder.

_ _ 233 - 243 °C (with

Melting Point B [9][10]
decomposition)

Flash Point 308 °C / 586.4 °F [3][5][6]

Auto-Ignition Temp. 350 °C [5][11]
Sparingly soluble in water (0.3

N g/L); soluble in hot alcohol and
Solubility [1][9][10]

acetone; insoluble in ether,

benzene, and chloroform.

Vapor Density

5.6 (vs air)

[1]

Table 3: Acute Toxicity Data
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Route Species Value Reference
Oral Rat LD50 > 2500 mg/kg [3]
Dermal Rabbit LD50 > 2000 mg/kg [3]
Inhalation Rat LC50 = 192 mg/m3 [3]

Experimental Protocols: Safe Handling and Storage

Adherence to strict protocols is essential to minimize exposure and ensure safety.

General Handling Protocol

Engineering Controls: Always handle isatoic anhydride in a well-ventilated area.[6] A
system of local exhaust ventilation is recommended to control emissions at the source.[4]
Facilities must be equipped with an eyewash station and a safety shower in close proximity
to the workstation.[3][6]

Personal Protective Equipment (PPE): Wear appropriate PPE as detailed in Section 4.

Procedural Discipline: Avoid contact with skin, eyes, and clothing.[6][8] Do not breathe in
dust.[5] Avoid the formation of dust and aerosols during handling.[4][7]

Hygiene: Wash hands and any exposed skin thoroughly after handling.[3][4] Do not eat,
drink, or smoke in the work area.[8] Remove contaminated clothing and wash it before
reuse.[4][6]

Storage Protocol

Container: Keep the container tightly closed when not in use.[1][6]
Environment: Store in a cool, dry, and well-ventilated area.[1][4][7]

Moisture Protection: Isatoic anhydride is moisture-sensitive; store protected from moisture
and away from water sources.[1][4][6]

Incompatibilities: Store away from incompatible substances, which include strong oxidizing
agents, strong acids, and strong bases.[3][8]
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Personal Protective Equipment (PPE)

A systematic approach to PPE selection is mandatory for the safe handling of isatoic
anhydride.

Personal Protective Equipment (PPE) Protocol

Task: Handling Isatoic Anhydride

Are Engineering Controls
(e.g., Fume Hood) in Use?

Yes (Recommended) No (High Risk)

Skin Protection:
- Chemical-resistant gloves (inspect before use).
- Clean, body-covering clothing or lab coat.

Eye Protection: Respiratory Protection:

NIOSH-approved particulate respirator if dust is generated or ventilation is inadequate.

Chemical safety goggles or full face shield.

Click to download full resolution via product page

Caption: Required Personal Protective Equipment for handling isatoic anhydride.

Detailed PPE Specifications:

o Eye/Face Protection: Wear chemical safety goggles or a full face shield as described by
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[4][6][7]
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o Skin Protection: Wear protective gloves (e.g., nitrile) and clean, body-covering clothing.[4][5]
Gloves must be inspected prior to use and disposed of properly after.[7]

» Respiratory Protection: If engineering controls are not sufficient to control airborne dust, a
NIOSH/MSHA-approved particulate respirator should be used.[4][6][11] For emergencies or
unknown exposure levels, a full-face positive-pressure, air-supplied respirator is
recommended.[4][11]

Emergency Procedures

Immediate and appropriate action is crucial in the event of an exposure or spill.

First Aid Measures

The following diagram outlines the initial response to an exposure event. Always seek medical
attention after administering first aid.[4][5]

First Aid Decision Workflow

Ingestion:
1. Do NOT induce vomiting.
2. If conscious, rinse mouth and drink 2-4 cups of water or milk.
3. Never give anything by mouth to an unconscious person.
4. Seek immediate medical attention.

Eye Contact:
1. Immediately flush eyes with plenty of water for at least 15 minutes, lifting eyelids.
2. Remove contact lenses if present and easy to do.

Eye 3. Seek immediate medical attention.

What is the route of exposure?

Skin Contact:
1. Remove contaminated clothing.
2. Flush skin with plenty of soap and water for at least 15 minutes.
3. Seek medical attention if irritation or rash occurs.

Inhalation:
1. Move person to fresh air.
2. If not breathing, give artificial respiration.
3. Seek immediate medical attention.
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Caption: First aid procedures for isatoic anhydride exposure.[4][5][6]

Accidental Release Measures (Spill Response)

In the event of a spill, prioritize personnel safety and environmental protection.[7]
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Spill Response Protocol

Spill Detected

Evacuate unnecessary personnel.
Ensure adequate ventilation.

Wear appropriate PPE
(respirator, gloves, goggles, protective suit).

Contain the spill
Avoid dust generation.

Clean-up Procedure

Ifspllls small l

Small Spill:

Sweep up material and place into a suitable, closed container for disposal.

Cover with an inert, non-combustible absorbent material (e.g., sand, vermiculite), then shovel into a container. Do not let product enter drains.

Decontaminate the area.

Finish cleaning by spreading water on the contaminated surface and dispose of according to regulations.

Dispose of waste in accordance with federal, state, and local requirements.

Click to download full resolution via product page

Caption: Step-by-step workflow for managing spills of isatoic anhydride.[5][6][7][8]
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Fire-Fighting Measures

o Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant
foam.[5][6][7] Do not get water inside containers, as the material is moisture-sensitive.[6]

e Hazardous Combustion Products: During a fire, irritating and highly toxic gases may be
generated, including carbon oxides (CO, COz2) and nitrogen oxides (NOXx).[3][5][6]

o Protective Equipment: Firefighters should wear full protective gear and a self-contained
breathing apparatus (SCBA) in pressure-demand, MSHA/NIOSH-approved mode.[3][5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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